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Compound of Interest

Compound Name: 2-Ethylanisole

Cat. No.: B1585127 Get Quote

Technical Overview of 2-Ethylanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the chemical properties of 2-
ethylanisole. While comprehensive experimental and biological data for this specific

compound is limited in publicly available literature, this document summarizes its core

identifiers.

Core Compound Information
Chemical Identifiers and Properties of 2-Ethylanisole

Parameter Value Reference

CAS Number 14804-32-1 [1]

Molecular Weight 136.19 g/mol [1]

Molecular Formula C9H12O [1]

Synonyms 2-Ethylmethoxybenzene [1]

Boiling Point 187°C (lit.) [1]

Experimental Data and Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1585127?utm_src=pdf-interest
https://www.benchchem.com/product/b1585127?utm_src=pdf-body
https://www.benchchem.com/product/b1585127?utm_src=pdf-body
https://www.benchchem.com/product/b1585127?utm_src=pdf-body
https://labsolu.ca/product/2-ethylanisole/
https://labsolu.ca/product/2-ethylanisole/
https://labsolu.ca/product/2-ethylanisole/
https://labsolu.ca/product/2-ethylanisole/
https://labsolu.ca/product/2-ethylanisole/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Currently, detailed experimental protocols, quantitative data from biological assays, and

established signaling pathways specifically involving 2-ethylanisole are not readily available in

the surveyed scientific literature. The research community has not extensively published on the

biological activity, metabolic pathways, or toxicological profile of this particular molecule.

For researchers interested in investigating 2-ethylanisole, it is recommended to adapt general

methodologies used for the analysis and characterization of similar aromatic compounds.

These may include techniques such as:

Gas Chromatography-Mass Spectrometry (GC-MS) for separation and identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy for structural elucidation.

In vitro assays to screen for potential biological activity, with the specific assay depending on

the therapeutic area of interest.

Logical Workflow for Compound Investigation
For a novel or under-researched compound like 2-ethylanisole, a typical workflow for

investigation in a drug discovery or chemical biology context would follow a logical progression

from basic characterization to more in-depth biological studies. The following diagram

illustrates such a generalized workflow.
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Phase 1: Characterization

Phase 2: Initial Biological Screening

Phase 3: Lead Optimization & Further Studies

Compound Acquisition
(2-Ethylanisole)

Purity & Identity Confirmation
(e.g., NMR, GC-MS)

High-Throughput Screening
(Target-based or Phenotypic)

Hit Identification & Validation

Structure-Activity Relationship (SAR)
Studies

In Vitro ADMET Studies
(Absorption, Distribution, Metabolism,

Excretion, Toxicology)

In Vivo Efficacy & PK/PD Studies
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A generalized workflow for the investigation of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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